![molecular formula C18H19N5O2 B2968025 2-phenoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)propanamide CAS No. 2034415-27-3](/img/structure/B2968025.png)
2-phenoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)propanamide
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Description
2-phenoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
A study by Kendre, Landge, and Bhusare (2015) synthesized a series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, evaluating them for their antimicrobial and anti-inflammatory activities. The compounds showed promising results as antimicrobial and anti-inflammatory agents, highlighting the therapeutic potential of such structures in medicine and pharmacology (Kendre, Landge, & Bhusare, 2015).
Antioxidant Properties
Research on walnut kernels identified phenolic compounds with significant antioxidant activities. This study, by Zhang et al. (2009), underlines the potential of phenolic and pyrazole derivatives in combating oxidative stress, which is relevant for food science, nutrition, and therapeutic applications (Zhang, Liao, Moore, Wu, & Wang, 2009).
Ethylene Biosynthesis Inhibition
Sun et al. (2017) discovered that pyrazinamide and its derivatives could inhibit ethylene biosynthesis in Arabidopsis thaliana by suppressing the activity of ACC oxidase. This finding suggests potential applications in agriculture to control the ripening of fruits and senescence of flowers, reducing postharvest loss (Sun, Li, He, Ji, Xia, Wang, Du, Li, Raikhel, Xiao, & Guo, 2017).
Antimicrobial Activity
Hassan (2013) synthesized new pyrazoline and pyrazole derivatives, evaluating their antibacterial and antifungal activity. This study contributes to the ongoing search for new antimicrobial agents, highlighting the chemical versatility and potential of pyrazole derivatives in developing new drugs (Hassan, 2013).
Fluorescent Sensors for Metal Ions
Gong et al. (2011) developed a novel pyrazoline derivative that acts as a highly selective "turn on" fluorescent sensor for zinc ions. This research opens pathways for the use of such compounds in analytical chemistry, particularly in the detection and quantification of metal ions (Gong, Zhao, Liu, & Lv, 2011).
Properties
IUPAC Name |
2-phenoxy-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-14(25-15-5-3-2-4-6-15)18(24)21-10-12-23-11-7-16(22-23)17-13-19-8-9-20-17/h2-9,11,13-14H,10,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVWYOICBCVGRRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCN1C=CC(=N1)C2=NC=CN=C2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.